Cas no 1780793-90-9 (2-Bromo-3-methoxybenzyl fluoride)

2-Bromo-3-methoxybenzyl fluoride is a fluorinated aromatic compound featuring both bromo and methoxy substituents on the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the benzyl fluoride moiety enhances reactivity in nucleophilic substitution reactions, while the bromo and methoxy groups offer additional sites for functionalization. Its stability and well-defined reactivity profile make it suitable for use in cross-coupling reactions and as a building block for more complex molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.

2-Bromo-3-methoxybenzyl fluoride structure

1780793-90-9 structure

Product Name:2-Bromo-3-methoxybenzyl fluoride

CAS No:1780793-90-9

MF:C₈H₈BrFO

MW:219.050925254822

MDL:MFCD28531722

CID:5210919

PubChem ID:84684276

Update Time:2026-03-06

2-Bromo-3-methoxybenzyl fluoride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-methoxybenzyl fluoride
- MDL： MFCD28531722
- Inchi： 1S/C8H8BrFO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,5H2,1H3
- InChI Key： CYLHMMVQELNQFN-UHFFFAOYSA-N
- SMILES： C1(CF)=CC=CC(OC)=C1Br

Computed Properties

Exact Mass: 217.97426g/mol
Monoisotopic Mass: 217.97426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 250.4±25.0 °C at 760 mmHg
Flash Point: 125.1±7.4 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-3-methoxybenzyl fluoride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-3-methoxybenzyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC502882-250mg	2-Bromo-3-methoxybenzyl fluoride	1780793-90-9	95%	250mg	£140.00	2023-09-02
Apollo Scientific	PC502882-1g	2-Bromo-3-methoxybenzyl fluoride	1780793-90-9	95%	1g	£420.00	2023-09-02
abcr	AB531419-250 mg	2-Bromo-3-methoxybenzyl fluoride; .	1780793-90-9		250MG	€289.20	2023-03-11
abcr	AB531419-1 g	2-Bromo-3-methoxybenzyl fluoride; .	1780793-90-9		1g	€787.60	2023-03-11
abcr	AB531419-250mg	2-Bromo-3-methoxybenzyl fluoride; .	1780793-90-9		250mg	€289.20	2024-04-18
abcr	AB531419-1g	2-Bromo-3-methoxybenzyl fluoride; .	1780793-90-9		1g	€787.60	2024-04-18

2-Bromo-3-methoxybenzyl fluoride Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-3-methoxybenzyl fluoride

Comprehensive Overview of 2-Bromo-3-methoxybenzyl fluoride (CAS No. 1780793-90-9): Properties, Applications, and Market Trends

2-Bromo-3-methoxybenzyl fluoride (CAS No. 1780793-90-9) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both bromine and fluorine substituents on the benzene ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in cross-coupling reactions, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated building blocks like 2-Bromo-3-methoxybenzyl fluoride has surged, driven by the growing interest in bioactive molecules and precision chemistry. This compound’s methoxy group further contributes to its versatility, enabling modifications for targeted applications. A common query among chemists is how to optimize its synthesis to improve yield and purity—a topic frequently discussed in academic forums and patent literature.

The compound’s CAS No. 1780793-90-9 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. With the rise of AI-driven drug design, tools like machine learning are being employed to predict the behavior of such fluorinated intermediates, addressing questions like "How does fluorination impact metabolic stability?"—a trending search in scientific communities.

From an industrial perspective, 2-Bromo-3-methoxybenzyl fluoride aligns with the push for green chemistry, as researchers seek eco-friendly halogenation methods. Its applications extend to liquid crystal materials and electronic chemicals, areas where fluorine’s electronegativity plays a transformative role. Discussions on platforms like LinkedIn often highlight its potential in next-generation OLEDs, linking it to cutting-edge display technologies.

To meet SEO and reader demands, this overview integrates high-traffic keywords such as "fluorinated aromatic compounds", "cross-coupling reactions", and "synthetic intermediates". By addressing FAQs like "What are the storage conditions for 2-Bromo-3-methoxybenzyl fluoride?" and "How is it characterized via NMR spectroscopy?", this content bridges technical depth with practical relevance, catering to both novices and experts.